Cas no 89398-06-1 (3-Thia-7-azabicyclo[3.3.1]nonane,7-(phenylmethyl)-)
89398-06-1 structure
Product Name:3-Thia-7-azabicyclo[3.3.1]nonane,7-(phenylmethyl)-
CAS No:89398-06-1
MF:C14H19NS
MW:233.372362375259
CID:711688
PubChem ID:146049
Update Time:2025-04-19
3-Thia-7-azabicyclo[3.3.1]nonane,7-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Thia-7-azabicyclo[3.3.1]nonane,7-(phenylmethyl)-
- 7-benzyl 3-thia-7-azabicyclo(3.3.1)nonane
- 7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane
- CHEMBL611806
- DTXSID401008796
- 7-Btabn
- GGVNYPLCGOIQCO-UHFFFAOYSA-N
- Brb-I-28
- SCHEMBL9263062
- 7-benzyl-7-aza-3-thiabicyclo[3.3.1]nonane
- 3-Thia-7-azabicyclo(3.3.1)nonane, 7-(phenylmethyl)-
- 89398-06-1
-
- Inchi: 1S/C14H19NS/c1-2-4-12(5-3-1)7-15-8-13-6-14(9-15)11-16-10-13/h1-5,13-14H,6-11H2
- InChI Key: GGVNYPLCGOIQCO-UHFFFAOYSA-N
- SMILES: S1CC2CN(CC3C=CC=CC=3)CC(C1)C2
Computed Properties
- Exact Mass: 233.12382078g/mol
- Monoisotopic Mass: 233.12382078g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 28.5Ų
3-Thia-7-azabicyclo[3.3.1]nonane,7-(phenylmethyl)- Related Literature
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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